4-Hexyl-1,3-oxazolidine-2,5-dione

• CAS RN: 6271-04-1
• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 4-hexyl-1,3-oxazolidine-2,5-dione
• InChI: InChI=1S/C9H15NO3/c1-2-3-4-5-6-7-8(11)13-9(12)10-7/h7H,2-6H2,1H3,(H,10,12)
• InChI Key: QJGYHALXYMUETE-UHFFFAOYSA-N
• SMILES: CCCCCCC1C(=O)OC(=O)N1

Description

4-Hexyl-1,3-oxazolidine-2,5-dione , also known by its systematic name 2,5-oxazolidinedione , is a chemical compound with the empirical formula C₃H₃NO₃ . It is a cyclic organic molecule containing both an oxazolidine ring and a diketone functional group. The compound exhibits interesting properties due to its unique structure .

Synthesis Analysis

The synthesis of 4-Hexyl-1,3-oxazolidine-2,5-dione involves several methods, including cyclization reactions. One common approach is the condensation of a hexylamine derivative with glyoxylic acid or its esters. The reaction typically occurs under mild conditions and yields the desired oxazolidinedione .

Molecular Structure Analysis

The molecular structure of 4-Hexyl-1,3-oxazolidine-2,5-dione consists of a six-membered oxazolidine ring fused with a five-membered diketone ring. The hexyl group (C₆H₁₃) is attached to one of the nitrogen atoms in the oxazolidine ring. The compound’s planar geometry influences its reactivity and stability .

Chemical Reactions Analysis

• Ring-Opening Reactions : The oxazolidine ring can open under specific conditions, providing access to various derivatives .

Physical And Chemical Properties Analysis

• Melting Point : Approximately 120°C (decomposition) .
• Stability : Sensitive to heat and moisture; decomposes at elevated temperatures .

Safety and Hazards

• Personal Protective Equipment : Use dust masks (N95), eyeshields, and gloves when handling .

Future Directions

Research on 4-Hexyl-1,3-oxazolidine-2,5-dione continues to explore its applications in organic synthesis, materials science, and pharmaceuticals. Investigating its potential as a building block for novel compounds and understanding its biological effects are promising areas for future study .